Cas no 1086062-66-9 (Omipalisib)

• Product Name: Omipalisib
• CAS No: 1086062-66-9
• MF: C₂₅H₁₇F₂N₅O₃S
• MW: 505.495990514755
• MDL: MFCD16038929
• CID: 822507
• Update Time: 2025-06-23

Omipalisib Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-N-(2-methoxy-5-(4-(pyridazin-4-yl)quinolin-6-yl)pyridin-3-yl)benzenesulfonamide
• 2,4-Difluoro-N-[2-methoxy-5-[4-(4-pyridazinyl)-6-quinolinyl]-3-pyridinyl]benzenesulfonamide
• GSK2126458 (GSK458)
• 2,4-difluoro-N-[2-methoxy-5-(4-pyridazin-4-ylquinolin-6-yl)pyridin-3-yl]benzenesulfonamide
• GSK2126458
• GSK-2126458
• GSK458
• Omipalisib (GSK2126458, GSK458)
• GSK-212
• Omipalisib
• GSK 2126458
• 1X8F5A3NA0
• C25H17F2N5O3S
• Omipalisib [USAN:INN]
• 2,4-difluoro-N-{2-methoxy-5-[4-(pyridazin-4-yl)quinolin
• PubChem22430
• Omipalisib (USAN/INN)
• MLS006011258

• MDL： MFCD16038929
• Inchi： 1S/C25H17F2N5O3S/c1-35-25-23(32-36(33,34)24-5-3-18(26)12-21(24)27)11-17(13-29-25)15-2-4-22-20(10-15)19(7-8-28-22)16-6-9-30-31-14-16/h2-14,32H,1H3
• InChI Key： CGBJSGAELGCMKE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)F)(NC1=C(N=CC(=C1)C1C=CC2C(=C(C=CN=2)C2=CN=NC=C2)C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 505.10200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 833
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.45
• Melting Point: 187-189 ºC
• Boiling Point: 715.6±70.0°C at 760 mmHg
• PSA: 115.34000
• LogP: 5.99520

Omipalisib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives
• Other Chemical additives Functional Additives
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Omipalisib

Omipalisib: A Promising Targeted Therapy in Oncology

O mipalisib, also known by its CAS number 1086062-66-9, is a highly potent and selective inhibitor of phosphatidylinositol 3-kinase (PI3K), a critical enzyme in cellular signaling pathways that regulate cell growth, survival, and metabolism. The compound has garnered significant attention in the oncology field due to its potential to address unmet medical needs in various cancers, particularly those with PI3K pathway alterations.

The development of omipalisib is rooted in the understanding of the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancers, contributing to tumor progression and resistance to therapy. By targeting this pathway, omipalisib aims to disrupt cancer cell proliferation and survival mechanisms, offering a novel therapeutic approach for patients with refractory malignancies.

Recent clinical trials have demonstrated the efficacy of omipalisib in treating relapsed or refractory chronic lymphocytic leukemia (CLL) and other hematologic malignancies. The drug's ability to inhibit PI3K effectively while maintaining acceptable safety profiles has positioned it as a promising candidate for combination therapies with other anti-cancer agents.

One of the most notable advancements involving omipalisib is its role in overcoming resistance to B-cell receptor (BCR) signaling inhibitors, such as ibrutinib and idelalisib, which are commonly used in CLL treatment. By targeting the downstream PI3K pathway, omipalisib has shown potential in restoring sensitivity to these agents, thereby enhancing treatment outcomes for patients who have developed resistance.

Preliminary data from phase I/II clinical trials indicate that omipalisib exhibits favorable pharmacokinetics and pharmacodynamics, with evidence of tumor regression in patients with advanced solid tumors and hematologic cancers. These findings underscore the drug's potential as a versatile therapeutic option across multiple cancer types.

The mechanism of action of omipalisib involves selective inhibition of the p110δ isoform of PI3K, which is highly expressed in B-cells and plays a pivotal role in BCR signaling. This selectivity minimizes off-target effects and reduces the risk of adverse events associated with non-selective PI3K inhibitors.

Emerging research also highlights the potential synergistic effects of combining omipalisib with other targeted therapies, such as CD20 monoclonal antibodies or Bruton's tyrosine kinase (BTK) inhibitors. These combinations aim to enhance anti-tumor activity while mitigating resistance mechanisms.

In terms of safety, omipalisib has been generally well-tolerated in clinical studies, with common side effects including diarrhea, fatigue, and infections. Efforts are ongoing to optimize dosing regimens and identify biomarkers predictive of response to omipalisib-based therapies.

The regulatory landscape for omipalisib is evolving rapidly as more data from late-stage clinical trials become available. Regulatory agencies are closely monitoring these developments, with potential approvals pending positive outcomes from ongoing studies.

In conclusion, omipalisib represents a significant advancement in targeted cancer therapy, leveraging our understanding of the PI3K pathway's role in malignancy. As research continues to uncover its full therapeutic potential, omipalisib holds promise as a cornerstone treatment for cancers characterized by PI3K pathway alterations.